Cas no 115909-68-7 (Benzene, 1-[(fluoromethyl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(fluoromethyl)sulfonyl]-4-methyl-
• CAS No: 115909-68-7
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 1205803
• PubChem ID: 14024558
• Update Time: 2025-04-20

Benzene, 1-[(fluoromethyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(fluoromethyl)sulfonyl]-4-methyl-
• 1-(fluoromethylsulfonyl)-4-methylbenzene
• 115909-68-7
• DTXSID30554485
• GPSFCZMIFHDMJF-UHFFFAOYSA-N
• 1-(Fluoromethanesulfonyl)-4-methylbenzene
• 1-((fluoromethyl)sulfonyl)-4-methylbenzene
• fluoromethyl p-tolyl sulfone
• 1-FLUOROMETHANESULFONYL-4-METHYLBENZENE
• SCHEMBL10857811

• Inchi： 1S/C8H9FO2S/c1-7-2-4-8(5-3-7)12(10,11)6-9/h2-5H,6H2,1H3
• InChI Key： GPSFCZMIFHDMJF-UHFFFAOYSA-N
• SMILES： S(CF)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 188.03077
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14